gamma-Octalactone
gamma-Octalactone
γ-Octalactone is one of the flavor constituents of peaches, oranges and sweet fortified wines.
γ--Octalactone is one of the flavor constituents of peaches, oranges and sweet fortified wines.
Gamma-octalactone is a gamma-lactone that is oxolan-2-one substituted by a butyl group at position 5. It is a volatile compound found in peaches, mangoes, beef and ham. It has a role as a fungal metabolite, a mouse metabolite, a mammalian metabolite, an insect attractant, a plant metabolite and a flavouring agent. It is a gamma-lactone, a tetrahydrofuranone and a volatile organic compound.
Gamma-Octanolide, also known as 4-octanolide or 8-oxo-5-octanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Thus, Gamma-octanolide is considered to be a fatty ester lipid molecule. Gamma-Octanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Gamma-octanolide is primarily located in the cytoplasm. Gamma-Octanolide is a sweet, coconut, and creamy tasting compound that can be found in a number of food items such as peach, pineapple, bilberry, and fruits. This makes Gamma-octanolide a potential biomarker for the consumption of these food products.
γ--Octalactone is one of the flavor constituents of peaches, oranges and sweet fortified wines.
Gamma-octalactone is a gamma-lactone that is oxolan-2-one substituted by a butyl group at position 5. It is a volatile compound found in peaches, mangoes, beef and ham. It has a role as a fungal metabolite, a mouse metabolite, a mammalian metabolite, an insect attractant, a plant metabolite and a flavouring agent. It is a gamma-lactone, a tetrahydrofuranone and a volatile organic compound.
Gamma-Octanolide, also known as 4-octanolide or 8-oxo-5-octanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Thus, Gamma-octanolide is considered to be a fatty ester lipid molecule. Gamma-Octanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Gamma-octanolide is primarily located in the cytoplasm. Gamma-Octanolide is a sweet, coconut, and creamy tasting compound that can be found in a number of food items such as peach, pineapple, bilberry, and fruits. This makes Gamma-octanolide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
104-50-7
VCID:
VC21005844
InChI:
InChI=1S/C8H14O2/c1-2-3-4-7-5-6-8(9)10-7/h7H,2-6H2,1H3
SMILES:
CCCCC1CCC(=O)O1
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
gamma-Octalactone
CAS No.: 104-50-7
Cat. No.: VC21005844
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | γ-Octalactone is one of the flavor constituents of peaches, oranges and sweet fortified wines. γ--Octalactone is one of the flavor constituents of peaches, oranges and sweet fortified wines. Gamma-octalactone is a gamma-lactone that is oxolan-2-one substituted by a butyl group at position 5. It is a volatile compound found in peaches, mangoes, beef and ham. It has a role as a fungal metabolite, a mouse metabolite, a mammalian metabolite, an insect attractant, a plant metabolite and a flavouring agent. It is a gamma-lactone, a tetrahydrofuranone and a volatile organic compound. Gamma-Octanolide, also known as 4-octanolide or 8-oxo-5-octanolide, belongs to the class of organic compounds known as gamma butyrolactones. Gamma butyrolactones are compounds containing a gamma butyrolactone moiety, which consists of an aliphatic five-member ring with four carbon atoms, one oxygen atom, and bears a ketone group on the carbon adjacent to the oxygen atom. Thus, Gamma-octanolide is considered to be a fatty ester lipid molecule. Gamma-Octanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Gamma-octanolide is primarily located in the cytoplasm. Gamma-Octanolide is a sweet, coconut, and creamy tasting compound that can be found in a number of food items such as peach, pineapple, bilberry, and fruits. This makes Gamma-octanolide a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 104-50-7 |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | 5-butyloxolan-2-one |
| Standard InChI | InChI=1S/C8H14O2/c1-2-3-4-7-5-6-8(9)10-7/h7H,2-6H2,1H3 |
| Standard InChI Key | IPBFYZQJXZJBFQ-UHFFFAOYSA-N |
| SMILES | CCCCC1CCC(=O)O1 |
| Canonical SMILES | CCCCC1CCC(=O)O1 |
| Boiling Point | 234.0 °C |
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